N-(3,5-dichlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(3,5-dichlorophenyl)-3-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C18H16Cl2N4S/c1-12-4-2-3-5-13(12)11-24-7-6-17(23-24)22-18(25)21-16-9-14(19)8-15(20)10-16/h2-10H,11H2,1H3,(H2,21,22,23,25)
• InChI Key: UOFNERQVTGMFKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC(=N2)NC(=S)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4S
• Molecular Weight: 391.3 g/mol

Description

N-(3,5-dichlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DCPY-PZT and is a thiourea derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of DCPY-PZT is not fully understood. However, studies have suggested that DCPY-PZT exerts its biological activity by inhibiting the activity of specific enzymes such as acetylcholinesterase and topoisomerase II. Inhibition of these enzymes leads to the accumulation of specific metabolites that result in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
DCPY-PZT has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DCPY-PZT inhibits the activity of acetylcholinesterase, which is an enzyme involved in the degradation of acetylcholine. Inhibition of acetylcholinesterase leads to an increase in the levels of acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function. DCPY-PZT has also been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. Inhibition of topoisomerase II leads to the accumulation of DNA damage and cell death.

Advantages and Limitations for Lab Experiments

DCPY-PZT has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields with high purity. DCPY-PZT has also been shown to exhibit potent biological activity at low concentrations, making it an attractive candidate for further studies. However, DCPY-PZT has some limitations for lab experiments. It is a toxic compound that requires careful handling and disposal. DCPY-PZT also has limited solubility in water, which can affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of DCPY-PZT. In medicinal chemistry, further studies are needed to optimize the structure of DCPY-PZT to improve its potency and selectivity. In pharmacology, further studies are needed to evaluate the safety and efficacy of DCPY-PZT in animal models of Alzheimer's disease. In material science, further studies are needed to optimize the properties of DCPY-PZT for the fabrication of OLEDs. Overall, DCPY-PZT has significant potential for various applications, and further studies are needed to fully understand its biological activity and potential uses.
Conclusion:
In conclusion, DCPY-PZT is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of DCPY-PZT has been optimized to obtain high yields of DCPY-PZT with high purity. DCPY-PZT has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and material science. The mechanism of action of DCPY-PZT is not fully understood, but studies have suggested that it exerts its biological activity by inhibiting the activity of specific enzymes. DCPY-PZT has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of DCPY-PZT, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

DCPY-PZT has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, DCPY-PZT has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, DCPY-PZT has been studied as a potential drug candidate for the treatment of Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase. In material science, DCPY-PZT has been studied as a potential material for the fabrication of organic light-emitting diodes (OLEDs) due to its high thermal stability and luminescent properties.